N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)tryptophan

• IUPAC Name: 2-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)amino]-3-(1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C19H18N4O2S/c1-10-11(2)26-18-16(10)17(21-9-22-18)23-15(19(24)25)7-12-8-20-14-6-4-3-5-13(12)14/h3-6,8-9,15,20H,7H2,1-2H3,(H,24,25)(H,21,22,23)
• InChI Key: JURAEFGBYDNZBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)NC(CC3=CNC4=CC=CC=C43)C(=O)O)C
• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)tryptophan involves several steps, starting from base components through to the final compound. A notable example within this class involves the reaction of 3-amino-2-mercapto-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one with different aldehydes and ketones, leading to a series of compounds with analgesic and anti-inflammatory activities (Alagarsamy et al., 2007).

Molecular Structure Analysis

The molecular structure of derivatives within this class has been extensively studied. For instance, the crystal structure of related compounds provides insights into their molecular geometry, bond lengths, and angles, aiding in understanding their chemical behavior. The crystallization and characterization of dimethylallyl pyrophosphate: L-tryptophan dimethylallyltransferase from Claviceps sp. SD58 shed light on the enzyme's structure, which plays a role in the biosynthesis of related compounds (Cress et al., 1981).

Chemical Reactions and Properties

Chemical reactions involving N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)tryptophan derivatives are diverse. One study demonstrates the synthesis and properties of 1,3-dimethyl-5,10-methanocycloundeca[4,5]furo[2,3-d]pyrimidin-2,4(1,3H)-dionylium tetrafluoroborate, highlighting its unique structural characteristics and reactivity with nucleophiles (Naya et al., 2004).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are crucial for their application and storage. The preparation, crystal structure, and theoretical calculation of related compounds offer valuable data on these aspects (Ren et al., 2006).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity, stability, and functional group behavior, is essential for further chemical modifications and applications. For example, the mechanism of dimethylallyltryptophan synthase, which involves an enzyme-catalyzed electrophilic aromatic substitution, is critical for the biosynthesis of ergot alkaloids, showcasing the intricate chemical properties of these compounds (Luk & Tanner, 2009).